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Compound of Interest

Compound Name: MIND4-17

Cat. No.: B3660433 Get Quote

MIND4-17 is a chemical compound utilized in laboratory research, particularly in studies related

to neurodegenerative diseases like Huntington's disease. Proper handling and disposal of

MIND4-17 are critical to ensure the safety of laboratory personnel and to prevent

environmental contamination. This guide provides essential, immediate safety and logistical

information, including operational and disposal plans for researchers, scientists, and drug

development professionals.

Hazard Identification and Safety Data
MIND4-17 (CAS No. 345989-24-4) presents several health and environmental hazards.[1] It is

classified as harmful if swallowed, an irritant to the skin and eyes, and may cause respiratory

irritation. Furthermore, it is very toxic to aquatic life with long-lasting effects.[1]
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Hazard Classification Category Precautionary Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed[1]

Skin Irritation Category 2 H315: Causes skin irritation

Eye Irritation Category 2
H319: Causes serious eye

irritation

Specific Target Organ Toxicity

(Single Exposure)
Category 3

H335: May cause respiratory

irritation

Acute Aquatic Toxicity Category 1 H400: Very toxic to aquatic life

Chronic Aquatic Toxicity Category 1
H410: Very toxic to aquatic life

with long lasting effects

Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is mandatory when handling MIND4-17
to minimize exposure and ensure personal safety.

PPE Category Recommended Equipment Specifications

Eye and Face Protection
Safety glasses with side-

shields or goggles

Must be worn at all times in the

laboratory. A face shield may

be required for splash hazards.

Skin and Body Protection
Chemical-resistant gloves

(e.g., nitrile)

Inspect gloves for integrity

before use and change them

frequently.

Laboratory coat Should be fully buttoned.

Closed-toe shoes Must be worn in the laboratory.

Respiratory Protection Use in a well-ventilated area

Work should be conducted in a

chemical fume hood to avoid

inhalation of dust or aerosols.
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Experimental Protocol for Handling MIND4-17
Adherence to a strict protocol is essential for the safe handling of MIND4-17.

1. Preparation and Weighing:

Before handling, ensure that an eyewash station and safety shower are readily accessible.

All weighing and aliquoting of powdered MIND4-17 should be performed in a chemical fume

hood.

Use anti-static measures when handling the powder to prevent airborne dust.

2. Solution Preparation:

When dissolving MIND4-17, add the solvent slowly to the compound to minimize splashing.

If preparing solutions, do so in a chemical fume hood.

3. Handling and Use:

Avoid direct contact with the skin, eyes, and clothing.

Do not eat, drink, or smoke in areas where MIND4-17 is handled.

After handling, wash hands and any exposed skin thoroughly with soap and water.

4. Storage:

Store MIND4-17 in a tightly sealed container in a cool, well-ventilated area.

For long-term storage, keep the powdered form at -20°C and solutions at -80°C.

5. Spill Management:

In case of a spill, evacuate the area and prevent others from entering.

Wear appropriate PPE, including respiratory protection, before cleaning up the spill.
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For small spills, absorb the material with an inert absorbent (e.g., vermiculite, sand) and

place it in a sealed container for disposal.

For larger spills, follow your institution's emergency procedures.

6. Disposal:

All waste containing MIND4-17 must be disposed of as hazardous waste.

Dispose of the contents and container to an approved waste disposal plant.

Avoid releasing MIND4-17 into the environment.

First Aid Measures
In the event of exposure to MIND4-17, immediate first aid is crucial.

Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.

Skin Contact

Immediately flush skin with plenty of water for at

least 15 minutes while removing contaminated

clothing and shoes. Seek medical attention if

irritation develops.

Inhalation

Remove the victim to fresh air and keep at rest

in a position comfortable for breathing. If not

breathing, give artificial respiration. Seek

immediate medical attention.

Ingestion

Do NOT induce vomiting. Wash out mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.
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PPE Selection Workflow
The following diagram illustrates the logical workflow for selecting the appropriate Personal

Protective Equipment when handling chemical compounds like MIND4-17.
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Caption: PPE selection workflow for handling chemical compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b3660433?utm_src=pdf-body
https://www.benchchem.com/product/b3660433?utm_src=pdf-body-img
https://www.benchchem.com/product/b3660433?utm_src=pdf-custom-synthesis
https://dcchemicals.com/msds/MSDS_DC22998.html
https://www.benchchem.com/product/b3660433#personal-protective-equipment-for-handling-mind4-17
https://www.benchchem.com/product/b3660433#personal-protective-equipment-for-handling-mind4-17
https://www.benchchem.com/product/b3660433#personal-protective-equipment-for-handling-mind4-17
https://www.benchchem.com/product/b3660433#personal-protective-equipment-for-handling-mind4-17
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3660433?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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